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Compound of Interest

Compound Name: Rivanicline oxalate

CAS No.: 220662-95-3

Cat. No.: B1663659

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and pharmacological

properties of RJR-2403 oxalate, a selective agonist for the α4β2 nicotinic acetylcholine receptor

(nAChR). The information is compiled and presented to support research and development

activities in the fields of neuroscience and pharmacology.

Core Chemical Properties
RJR-2403 oxalate, also known by its synonyms (E)-Metanicotine oxalate and Rivanicline
oxalate, is a synthetic compound that has been investigated for its potential therapeutic effects

in neurodegenerative and inflammatory diseases.[1]

Chemical Identity and Structure
The compound is the oxalate salt of Rivanicline. The chemical structure and identity are

detailed below.
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Identifier Value Source(s)

IUPAC Name
(E)-N-methyl-4-pyridin-3-ylbut-

3-en-1-amine;oxalic acid
[2]

Synonyms
(E)-Metanicotine oxalate,

Rivanicline oxalate, TC-2403
[3][4][5]

CAS Number 220662-95-3, 183288-99-5 [3][4][6][7]

Chemical Formula

C12H16N2O4 (also

represented as

C10H14N2·C2H2O4)

[2][3][8][9]

Molecular Weight 252.27 g/mol [2][3][6][8][9][10]

Canonical SMILES
CNCC/C=C/C1=CN=CC=C1.C

(=O)(C(=O)O)O
[2][8][10]

InChI Key
WTIZFOAIQXMQHC-

DPZBITMOSA-N
[2][8][10]

Physicochemical Properties
The following table summarizes the known physicochemical properties of RJR-2403 oxalate.

Property Value Source(s)

Physical Appearance White solid [3][4]

Solubility Soluble to 100 mM in water [3][7][10]

Purity ≥99% (by HPLC) [5][6]

Storage Conditions
Desiccate at +4°C or store at

-20°C
[3][7]

Note: A specific melting point for RJR-2403 oxalate is not readily available in the reviewed

literature.

Pharmacological Profile
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RJR-2403 is a potent and selective agonist of the α4β2 subtype of neuronal nicotinic

acetylcholine receptors.[3][4][5] This selectivity for central nervous system (CNS) receptors

over peripheral receptors contributes to its favorable in vivo profile.[11][12]

Mechanism of Action
The primary mechanism of action for RJR-2403 is the activation of presynaptic α4β2 nAChRs.

This activation leads to an influx of cations, depolarization of the neuronal membrane, and

subsequent release of various neurotransmitters, including acetylcholine, dopamine,

norepinephrine, and serotonin.[13]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.apexbt.com/rjr-2403-oxalate.html
https://cymitquimica.com/products/TM-T26096/rjr-2403-oxalate/
https://www.tocris.com/products/rjr-2403-oxalate_1053
https://pubmed.ncbi.nlm.nih.gov/8968367/
https://www.medchemexpress.com/rivanicline-hydrochloride.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB92628357.htm?N=China
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663659?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


RJR-2403 Oxalate

α4β2 Nicotinic
Acetylcholine Receptor

Binds and Activates

Ion Channel Opening
(Na⁺, Ca²⁺ influx)

Neuronal Membrane
Depolarization

Synaptic Vesicle
Fusion

Neurotransmitter Release

Acetylcholine Dopamine Norepinephrine Serotonin Nootropic, Analgesic,
Anti-inflammatory Effects

Click to download full resolution via product page

Caption: Signaling pathway of RJR-2403 oxalate. (Max Width: 760px)

In Vitro Activity
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The following table summarizes the in vitro binding affinities and functional potencies of RJR-

2403.

Assay Receptor/System Value Source(s)

Binding Affinity (Ki) α4β2 nAChR 26 nM [3][5][10]

α7 nAChR 36000 nM [3][5]

Functional Potency

(EC50)

Rat Thalamic

Synaptosomes (⁸⁶Rb⁺

efflux)

732 nM [10][11]

Dopamine Release 938 nM [11]

α4β2 nAChR 16 µM [10]

Experimental Protocols
Detailed experimental protocols for the synthesis and specific assays involving RJR-2403

oxalate are not publicly available. However, based on standard pharmacological testing,

generalized methodologies are described below.

Receptor Binding Assay (Generalized)
Receptor binding assays are crucial for determining the affinity of a ligand for its receptor. A

common method is a competitive inhibition assay using a radiolabeled ligand.
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Caption: Generalized workflow for a receptor binding assay. (Max Width: 760px)

Neurotransmitter Release Assay (Generalized)
These assays measure the ability of a compound to stimulate the release of neurotransmitters

from neuronal preparations, such as synaptosomes or brain slices.
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Caption: Generalized workflow for a neurotransmitter release assay. (Max Width: 760px)

In Vivo Studies
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In vivo studies have demonstrated that RJR-2403 can reverse pharmacologically induced

amnesia and enhance memory in animal models.[11][12] It exhibits a greater separation

between its CNS-mediated cognitive effects and its peripheral cardiovascular and other

systemic effects when compared to nicotine.[12] For instance, RJR-2403 was found to be 10-

fold less potent than nicotine in increasing heart rate and 20-fold less potent in increasing blood

pressure.[12]

Summary
RJR-2403 oxalate is a well-characterized selective α4β2 nAChR agonist with demonstrated

efficacy in preclinical models of cognitive impairment. Its selectivity for CNS receptors suggests

a potential for therapeutic applications with a favorable side effect profile compared to less

selective nicotinic agonists. The data presented in this guide, including its chemical properties,

pharmacological profile, and generalized experimental workflows, provide a solid foundation for

further research and development of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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